molecular formula C18H28N2O5S2 B2368985 N-[(1-methanesulfonyl-4-methoxypiperidin-4-yl)methyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide CAS No. 2415472-74-9

N-[(1-methanesulfonyl-4-methoxypiperidin-4-yl)methyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

Cat. No. B2368985
CAS RN: 2415472-74-9
M. Wt: 416.55
InChI Key: QCYYJYDXLLCGOO-UHFFFAOYSA-N
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Description

N-[(1-methanesulfonyl-4-methoxypiperidin-4-yl)methyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is a useful research compound. Its molecular formula is C18H28N2O5S2 and its molecular weight is 416.55. The purity is usually 95%.
BenchChem offers high-quality N-[(1-methanesulfonyl-4-methoxypiperidin-4-yl)methyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[(1-methanesulfonyl-4-methoxypiperidin-4-yl)methyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Carbonic Anhydrase Inhibition

N-[(1-Methanesulfonyl-4-methoxypiperidin-4-yl)methyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide is investigated for its carbonic anhydrase inhibitory properties. Research indicates that similar sulfonamides derived from indanes and tetralines demonstrate potent inhibitory effects against human carbonic anhydrase isozymes hCA I and hCA II, suggesting potential applications in treating conditions related to these enzymes (Akbaba et al., 2014).

Sigma Receptor Binding and Antiproliferative Activity

Compounds structurally related to N-[(1-methanesulfonyl-4-methoxypiperidin-4-yl)methyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide have shown promise in binding to sigma receptors, particularly the sigma(1) subtype. These interactions have implications for potential therapeutic applications in tumor research and therapy, as demonstrated by their antiproliferative activity in rat C6 glioma cells (Berardi et al., 2005).

Antibacterial Properties

Sulfonamide derivatives, including those related to the compound , have been synthesized and evaluated for their antibacterial activities. These studies indicate that such compounds can be effective against various strains of bacteria, suggesting potential applications in antimicrobial therapies (Özdemir et al., 2009).

Herbicidal Activity

Research into sulfonamide compounds with structures similar to N-[(1-methanesulfonyl-4-methoxypiperidin-4-yl)methyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide has uncovered herbicidal properties. This suggests potential applications in agricultural science, specifically in the development of herbicides (Hosokawa et al., 2001).

Antimicrobial Agents and QSAR Study

New derivatives of tetrahydronaphthalene-sulfonamide, which are structurally related to the compound of interest, have been developed as potent antimicrobial agents. These compounds have been tested against various pathogenic strains, and their biological activity has been quantitatively analyzed using QSAR (Quantitative Structure-Activity Relationship) studies (Mohamed et al., 2021).

properties

IUPAC Name

N-[(4-methoxy-1-methylsulfonylpiperidin-4-yl)methyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H28N2O5S2/c1-25-18(9-11-20(12-10-18)26(2,21)22)14-19-27(23,24)17-8-7-15-5-3-4-6-16(15)13-17/h7-8,13,19H,3-6,9-12,14H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QCYYJYDXLLCGOO-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1(CCN(CC1)S(=O)(=O)C)CNS(=O)(=O)C2=CC3=C(CCCC3)C=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H28N2O5S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

416.6 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(1-methanesulfonyl-4-methoxypiperidin-4-yl)methyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

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